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Compound of Interest

Compound Name: Tinolux BBS

Cat. No.: B1179761 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Tinolux BBS, a specialized aluminum phthalocyanine compound

commonly used as a fluorescent whitening agent.[1] Adherence to these procedures is critical

for ensuring laboratory safety and environmental protection.

Summary of Key Disposal and Safety Parameters
The following table summarizes essential quantitative data regarding Tinolux BBS, pertinent to

its handling and disposal.

Parameter Value / Assessment Citation

RCRA Hazardous Waste

Status

Not a hazardous waste under

RCRA (40 CFR 261)
[2]

Acute Oral Toxicity (LD50) > 3,000 mg/kg [2]

Skin Irritation Not irritating [2]

Eye Irritation Not irritating [2]

Sensitization Non-sensitizing [2]

Carcinogenicity

No components listed as

carcinogenic by IARC, NTP,

OSHA, or ACGIH at

concentrations > 0.1%

[2]
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Disposal Protocol for Tinolux BBS
Researchers, scientists, and drug development professionals must follow these step-by-step

procedures for the safe disposal of Tinolux BBS. This protocol is derived from the product's

safety data sheet.

I. Personal Protective Equipment (PPE) and Precautionary Measures:

Wear appropriate PPE: Before handling Tinolux BBS for disposal, ensure you are wearing

suitable protective clothing, gloves, and eye/face protection.[2]

Avoid contact: Prevent contact with skin, eyes, and clothing.[2]

Ensure adequate ventilation: Work in a well-ventilated area to avoid inhalation of any

potential dust or aerosols.

II. Disposal of Unused Tinolux BBS:

Regulatory Compliance: Dispose of the substance in accordance with all national, state, and

local regulations.[2] It is the responsibility of the waste generator to confirm if the waste is

hazardous under applicable regulations.[2]

Contact a Licensed Waste Disposal Facility: Arrange for disposal through a licensed and

qualified waste management company.

III. Handling and Disposal of Spills:

Small Spills:

Contain the spill immediately.

Absorb the spilled material with an inert absorbent material such as sand, sawdust, or a

general-purpose binder.[2]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[2]

Dispose of the absorbed material in accordance with national, state, and local regulations.

[2]
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Large Spills:

Evacuate the area if necessary.

Contain the spill to prevent it from entering drains, surface waters, or groundwater.[2]

Pump the product into a suitable container for recovery or disposal.[2]

If the product cannot be pumped, contain and solidify the spill before placing it in

appropriate containers for disposal.[2]

IV. Container Disposal:

Decontamination: Ensure containers are empty and, if possible, rinsed.

Licensed Facility: Dispose of used containers in a licensed facility.[2]

Prevent Reuse: It is recommended to crush, puncture, or use other means to prevent the

unauthorized reuse of empty containers.[2]

Tinolux BBS Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tinolux BBS.
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Caption: Workflow for the safe disposal of Tinolux BBS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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